Cas no 26707-60-8 (Augustic acid)

Augustic acid structure
Augustic acid structure
Product Name:Augustic acid
CAS No:26707-60-8
MF:C30H48O4
MW:472.699729919434
CID:249974
PubChem ID:15560128
Update Time:2024-02-29

Augustic acid Chemical and Physical Properties

Names and Identifiers

    • Olean-12-en-28-oic acid, 2,3-dihydroxy-, (2.beta.,3.beta.)-
    • (2β,3β)-2,3-Dihydroxy-olean-12-en-28-oic acid
    • 2.beta.,3.beta.-Dihydroxyolean-12-en-28-oic acid
    • 2.beta.-Hydroxyoleanolic acid
    • Augustic acid
    • Olean-12-en-28-oic acid, 2.beta.,3.beta.-dihydroxy- (7CI,8CI)
    • 2-hydroxyoleanolic acid
    • BDBM50299747
    • 26707-60-8
    • CHEMBL482673
    • (4aS,6aR,6aS,6bR,8aR,10R,11S,12aR,14bS)-10,11-dihydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
    • 2beta,3beta-Dihydroxyolean-12-en-28-oic Acid
    • DTXSID101317673
    • SCHEMBL829270
    • Inchi: 1S/C30H48O4/c1-25(2)12-14-30(24(33)34)15-13-28(6)18(19(30)16-25)8-9-22-27(5)17-20(31)23(32)26(3,4)21(27)10-11-29(22,28)7/h8,19-23,31-32H,9-17H2,1-7H3,(H,33,34)/t19-,20-,21-,22+,23-,27-,28+,29+,30-/m0/s1
    • InChI Key: MDZKJHQSJHYOHJ-KRGADYIYSA-N
    • SMILES: O[C@H]1[C@H](C[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12)O

Computed Properties

  • Exact Mass: 472.35526001g/mol
  • Monoisotopic Mass: 472.35526001g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 1
  • Complexity: 919
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8
  • XLogP3: 6.5
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk